BENGHE Foundational & Exploratory

Check Availability & Pricing

Spectroscopic characterization of 2-Methoxy-4-
[(methylimino)methyl]phenol

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest |

2-Methoxy-4-
Compound Name:
[(methylimino)methyl]phenol

CAS No.: 84145-54-0

Cat. No.: B12666060

Get Quote

\ J

An In-Depth Technical Guide to the Spectroscopic Characterization of 2-Methoxy-4-
[(methylimino)methyl]phenol

Abstract

This technical guide provides a comprehensive overview of the spectroscopic characterization
of 2-Methoxy-4-[(methylimino)methyl]phenol, a Schiff base synthesized from vanillin and
methylamine. The document is intended for researchers, scientists, and professionals in the
field of drug development and materials science who require a thorough understanding of the
structural elucidation of this compound. We delve into the theoretical underpinnings and
practical applications of key spectroscopic techniques, including Nuclear Magnetic Resonance
(*H and 3C NMR), Fourier-Transform Infrared (FT-IR) Spectroscopy, Mass Spectrometry (MS),
and Ultraviolet-Visible (UV-Vis) Spectroscopy. Each section provides detailed experimental
protocols, in-depth analysis of expected spectral data, and the rationale behind the
spectroscopic observations, ensuring a self-validating and authoritative resource.

© 2026 BenchChem. All rights reserved. 1/16 Tech Support


https://www.benchchem.com/product/b12666060#bc-rfq
https://www.benchchem.com/product/b12666060/docs?utm_src=pdf-body#spectroscopic-characterization-of-2-methoxy-4-methylimino-methyl-phenol
https://www.benchchem.com/product/b12666060/docs?utm_src=pdf-body#spectroscopic-characterization-of-2-methoxy-4-methylimino-methyl-phenol
https://www.benchchem.com/product/b12666060/docs?utm_src=pdf-body#spectroscopic-characterization-of-2-methoxy-4-methylimino-methyl-phenol
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12666060?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Introduction: The Significance of 2-Methoxy-4-
[(methylimino)methyl]phenol

Schiff bases, characterized by the presence of an azomethine or imine (-C=N-) group, are a
pivotal class of organic compounds with wide-ranging applications in medicinal chemistry,
catalysis, and materials science.[1] Their biological activities, including antimicrobial,
anticancer, and anti-inflammatory properties, are often enhanced through coordination with
metal ions.[2] 2-Methoxy-4-[(methylimino)methyl]phenol, a derivative of the naturally
occurring compound vanillin, is of particular interest due to its accessible synthesis and the
potential for further functionalization.

The precise characterization of this molecule is paramount to understanding its chemical
behavior, purity, and potential for further applications. Spectroscopic methods provide a non-
destructive and highly informative means of elucidating the molecular structure and confirming
the successful synthesis of the target compound. This guide offers a detailed exploration of the
expected spectroscopic signatures of 2-Methoxy-4-[(methylimino)methyl]phenol.

Molecular Structure and Properties:

Molecular Formula: CoH11NO:2

Molecular Weight: 165.19 g/mol

IUPAC Name: 2-Methoxy-4-[(methylimino)methyl]phenol

Synonyms: Vanillin methyl imine

Caption: Molecular structure of 2-Methoxy-4-[(methylimino)methyl]phenol.

Synthesis: A Reliable Pathway

The synthesis of 2-Methoxy-4-[(methylimino)methyl]phenol is typically achieved through the
condensation reaction of vanillin (4-hydroxy-3-methoxybenzaldehyde) with methylamine.[3][4]
This reaction is a classic example of the formation of a Schiff base, where the primary amine
reacts with the aldehyde to form an imine.

© 2026 BenchChem. All rights reserved. 2/16 Tech Support


https://www.benchchem.com/product/b12666060/docs?utm_src=pdf-body#spectroscopic-characterization-of-2-methoxy-4-methylimino-methyl-phenol
https://www.benchchem.com/product/b12666060/docs?utm_src=pdf-body#spectroscopic-characterization-of-2-methoxy-4-methylimino-methyl-phenol
https://www.researchgate.net/figure/The-FTIR-spectra-of-Schiff-bases-SB1-SB1-heated-at-70-C-and-SB2_fig1_270882841
https://www.derpharmachemica.com/pharma-chemica/spectroscopic-characterization-and-biological-evolution-of-ortho-vanillin-pramipexole-schiff-base-metal-complexes.pdf
https://www.benchchem.com/product/b12666060/docs?utm_src=pdf-body#spectroscopic-characterization-of-2-methoxy-4-methylimino-methyl-phenol
https://www.benchchem.com/product/b12666060/docs?utm_src=pdf-body#spectroscopic-characterization-of-2-methoxy-4-methylimino-methyl-phenol
https://www.benchchem.com/product/b12666060/docs?utm_src=pdf-body#spectroscopic-characterization-of-2-methoxy-4-methylimino-methyl-phenol
https://www.benchchem.com/product/b12666060/docs?utm_src=pdf-body#spectroscopic-characterization-of-2-methoxy-4-methylimino-methyl-phenol
https://www.benchchem.com/product/b12666060/docs?utm_src=pdf-body#spectroscopic-characterization-of-2-methoxy-4-methylimino-methyl-phenol
https://www.atlantis-press.com/proceedings/iconetos-20/125955693
https://www.researchgate.net/figure/Synthesis-of-2-Methoxy-4-phenyliminomethyl-phenol-1_fig1_324533277
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12666060?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Experimental Protocol: Synthesis

Materials:

Vanillin (4-hydroxy-3-methoxybenzaldehyde)

Methylamine (40% solution in water or as hydrochloride salt)
Methanol or Ethanol

Glacial Acetic Acid (catalyst, optional)[5]

Sodium Hydroxide (if using methylamine hydrochloride)

Procedure:

Dissolve vanillin in a suitable solvent like methanol or ethanol in a round-bottom flask.

In a separate container, if using methylamine hydrochloride, neutralize it with an equimolar
amount of sodium hydroxide to generate free methylamine.

Add an equimolar amount of the methylamine solution to the vanillin solution. A few drops of
glacial acetic acid can be added to catalyze the reaction.[5]

Stir the reaction mixture at room temperature or under gentle reflux for a designated period
(typically 1-4 hours).

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, the product can be isolated by removing the solvent under reduced
pressure.

The resulting solid can be purified by recrystallization from a suitable solvent (e.g., ethanol)
to yield the pure 2-Methoxy-4-[(methylimino)methyl]phenol.
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Caption: General workflow for the synthesis of 2-Methoxy-4-[(methylimino)methyl]phenol.

'H Nuclear Magnetic Resonance (NMR)
Spectroscopy

IH NMR spectroscopy is a powerful tool for elucidating the structure of organic molecules by
providing information about the chemical environment of hydrogen atoms.

Theoretical Basis

The chemical shift (d) of a proton is influenced by its local electronic environment. Electron-
withdrawing groups deshield protons, causing them to resonate at higher chemical shifts
(downfield), while electron-donating groups shield protons, leading to resonance at lower
chemical shifts (upfield).[6]

Experimental Protocol: 'H NMR

e Accurately weigh 5-10 mg of the purified solid sample.

» Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g.,
Chloroform-d, CDCIs or DMSO-ds) in a clean vial.[7]

e Transfer the solution to a 5 mm NMR tube.

¢ Acquire the spectrum on a standard NMR spectrometer (e.g., 400 or 500 MHz).
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Predicted *H NMR Spectrum and Interpretation

The expected *H NMR spectrum of 2-Methoxy-4-[(methylimino)methyl]phenol will exhibit
distinct signals corresponding to the different types of protons in the molecule.
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Proton
Assignment

Predicted
Chemical Shift

(3, ppm)

Multiplicity

Integration

Rationale

Phenolic -OH

9.0 - 10.0 (in
DMSO-ds)

Broad Singlet

1H

The acidic proton
of the hydroxyl
group is typically
broad and
appears
downfield. Its
chemical shift is
solvent-

dependent.

Imine -CH=N-

8.1-85

Singlet

1H

The proton
attached to the
imine carbon is
significantly
deshielded and
appears as a

sharp singlet.[3]

Aromatic Protons

6.8-7.5

Multiplet

3H

The three
aromatic protons
will appear in the
aromatic region,
with their specific
shifts and
coupling patterns
depending on
their position
relative to the

substituents.

Methoxy -OCHs

~3.8

Singlet

3H

The protons of
the methoxy
group are
shielded and
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appear as a

sharp singlet.

The protons of
the methyl group
) ) attached to the
Imine -N-CHs ~3.3 Singlet 3H o )
imine nitrogen
will appear as a

singlet.

13C Nuclear Magnetic Resonance (NMR)
Spectroscopy

13C NMR spectroscopy provides information about the carbon skeleton of a molecule.

Theoretical Basis

The chemical shift of a carbon atom is dependent on its hybridization and the electronegativity
of the atoms attached to it. Carbonyl and imine carbons are highly deshielded and appear far
downfield.

Experimental Protocol: *C NMR

o Accurately weigh 20-50 mg of the purified solid sample.
» Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent.
e Transfer the solution to a 5 mm NMR tube.

o Acquire the spectrum on an NMR spectrometer, typically requiring a larger number of scans
than *H NMR.

Predicted *C NMR Spectrum and Interpretation

The predicted 13C NMR spectrum will show distinct signals for each unique carbon atom in the
molecule.
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] Predicted Chemical Shift (9, )
Carbon Assignment Rationale

ppm)

The sp? hybridized imine
) carbon is significantly
Imine -CH=N- 160 - 165
deshielded and appears in the

downfield region.

The aromatic carbon attached
Aromatic C-OH 148 - 152 to the hydroxyl group is
deshielded.

The aromatic carbon attached
Aromatic C-OCHs 145 - 150 to the methoxy group is also
deshielded.

The remaining aromatic
Aromatic C-H & C-C 110 - 130 carbons will resonate in this

region.

The sp? hybridized carbon of
Methoxy -OCHs ~56 . .
the methoxy group is shielded.

) The sp3 hybridized carbon of
Imine -N-CHs 45 - 55
the N-methyl group.

Fourier-Transform Infrared (FT-IR) Spectroscopy

FT-IR spectroscopy is used to identify the functional groups present in a molecule based on
their characteristic vibrational frequencies.

Theoretical Basis

Chemical bonds vibrate at specific frequencies. When a molecule is irradiated with infrared
light, it absorbs energy at frequencies corresponding to its natural vibrational modes.

Experimental Protocol: FT-IR

e Ensure the sample is dry.
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e For a solid sample, the Attenuated Total Reflectance (ATR) technique is common. Place a
small amount of the sample on the ATR crystal.

 Alternatively, prepare a KBr pellet by grinding a small amount of the sample with dry KBr and
pressing it into a thin disk.

e Record the spectrum, typically in the range of 4000-400 cm~1.[5]

Predicted FT-IR Spectrum and Interpretation

The FT-IR spectrum will display absorption bands characteristic of the functional groups in 2-
Methoxy-4-[(methylimino)methyl]phenol.

i ] Predicted ) )
Vibrational Mode Intensity Rationale
Wavenumber (cm~?)

The broadness is due

O-H Stretch .
) 3200 - 3400 Broad to hydrogen bonding.
(Phenolic)
[5]
C-H Stretch ) Characteristic of sp?
) 3000 - 3100 Medium to Weak
(Aromatic) C-H bonds.
Corresponding to the
C-H Stretch (Aliphatic) 2850 - 3000 Medium methoxy and N-methyl
groups.
This is a key
C=N Stretch (Imine) 1620 - 1650 Strong diagnostic peak for
Schiff bases.[3][8]
Multiple bands are
C=C Stretch ) s
) 1500 - 1600 Medium to Strong expected in this
(Aromatic) )
region.
C-O Stretch Characteristic of the
] 1200 - 1280 Strong
(Phenolic) aryl-O bond.
Characteristic of the
C-O Stretch (Methoxy) 1020 - 1150 Strong alkyl-aryl ether

linkage.
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Mass Spectrometry (MS)

Mass spectrometry is an analytical technique that measures the mass-to-charge ratio (m/z) of
ions, allowing for the determination of molecular weight and elemental composition, and
providing structural information through fragmentation patterns.

Theoretical Basis

In a mass spectrometer, a molecule is ionized, and the resulting molecular ion can undergo
fragmentation into smaller, charged fragments. The pattern of these fragments is often unique
to the molecule's structure. A common fragmentation pathway for amines and imines is a-
cleavage.[9]

Experimental Protocol: MS

o Dissolve a small amount of the sample in a suitable volatile solvent (e.g., methanol,
acetonitrile).

 Introduce the sample into the mass spectrometer using an appropriate ionization technique,
such as Electrospray lonization (ESI) or Gas Chromatography-Mass Spectrometry (GC-MS).

[3]

e Acquire the mass spectrum.

Predicted Mass Spectrum and Interpretation

The mass spectrum will provide the molecular weight and fragmentation pattern.
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m/z Value Assignment Rationale

The molecular ion peak,
165 [M]* corresponding to the molecular

weight of the compound.

In ESI, the protonated
166 [M+H]* molecular ion is often

observed.

150 [M -CH ]+ Loss of a |||ethyI radical from
3
the molecular ion.

131 [M - NCHs]* Fragmentation involving the
- 3
imine group.

Ultraviolet-Visible (UV-Vis) Spectroscopy

UV-Vis spectroscopy provides information about the electronic transitions within a molecule.

Theoretical Basis

Molecules with 1t-systems, such as aromatic rings and imines, absorb light in the UV-Vis
region, promoting electrons from a lower energy molecular orbital to a higher one. Common
transitions include 1 —» * and n - T*.[10]

Experimental Protocol: UV-Vis

o Prepare a dilute solution of the sample in a suitable UV-transparent solvent (e.g., ethanol,
methanol, or DMSO).

e Use a quartz cuvette to hold the sample.

» Record the absorption spectrum over a range of wavelengths (typically 200-800 nm).

Predicted UV-Vis Spectrum and Interpretation

The UV-Vis spectrum is expected to show absorption bands corresponding to the electronic
transitions within the conjugated system.
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Predicted A_max (nm) Transition Type Rationale

Associated with the electronic
~270-290 - T transitions within the

substituted benzene ring.

This longer wavelength

absorption is characteristic of
~340-390 n - 1t and/or Tt - TT* the extended conjugation

involving the aromatic ring and

the imine group.[10]

Conclusion

The spectroscopic characterization of 2-Methoxy-4-[(methylimino)methyl]phenol relies on a
complementary suite of analytical techniques. *H and 3C NMR provide a detailed map of the
carbon-hydrogen framework, FT-IR confirms the presence of key functional groups, particularly
the diagnostic imine bond, Mass Spectrometry verifies the molecular weight and offers insight
into fragmentation, and UV-Vis spectroscopy probes the electronic structure of the conjugated
system. By integrating the data from these methods, a confident and comprehensive structural
elucidation of the target molecule can be achieved. This guide provides the foundational
knowledge and practical protocols for researchers to successfully characterize this and similar
Schiff base compounds.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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